Cas no 28458-39-1 (2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-)

2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro- structure
28458-39-1 structure
Product Name:2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-
CAS No:28458-39-1
MF:C12H17NO3
MW:223.268283605576
CID:1435034
PubChem ID:70623478
Update Time:2025-04-20

2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-
    • 6-[2-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]oxan-2-one
    • DTXSID80742517
    • SCHEMBL11629901
    • 28458-39-1
    • 6-(2-(3,5-Dimethylisoxazol-4-yl)ethyl)tetrahydro-2H-pyran-2-one
    • Inchi: 1S/C12H17NO3/c1-8-11(9(2)16-13-8)7-6-10-4-3-5-12(14)15-10/h10H,3-7H2,1-2H3
    • InChI Key: AKGIUZULNRMACE-UHFFFAOYSA-N
    • SMILES: O1C(CCCC1CCC1C(C)=NOC=1C)=O

Computed Properties

  • Exact Mass: 223.12091
  • Monoisotopic Mass: 223.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33
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